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Compound of Interest

Compound Name: Sarafloxacin

Cat. No.: B1681457 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physicochemical

properties of sarafloxacin hydrochloride, a fluoroquinolone antibiotic. The information herein is

intended to support research, development, and formulation activities by providing detailed

data, experimental methodologies, and visual representations of key molecular and procedural

concepts.

Core Physicochemical Data
Sarafloxacin hydrochloride's fundamental properties are crucial for its characterization and

handling. The following table summarizes these key attributes.
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Property Value

IUPAC Name
6-fluoro-1-(4-fluorophenyl)-4-oxo-7-(piperazin-1-

yl)quinoline-3-carboxylic acid;hydrochloride[1]

CAS Number 91296-87-6[2][3][4][5]

Molecular Formula C₂₀H₁₈ClF₂N₃O₃

Molecular Weight 421.83 g/mol (anhydrous basis)

Appearance White to light yellow powder or crystalline solid

Melting Point >240°C (with decomposition)

pKa pKa1= 5.6; pKa2 = 8.2

Solubility Profile
The solubility of sarafloxacin hydrochloride in various solvents is a critical parameter for

formulation and in vitro studies.

Solvent Solubility

Water Soluble

PBS (pH 7.2) ~0.5 mg/mL

DMSO ~2 mg/mL to 8.33 mg/mL (with sonication)

Dimethylformamide (DMF) ~5 mg/mL

Stability and Storage
Understanding the stability of sarafloxacin hydrochloride is essential for ensuring its integrity

in formulations and experimental solutions.
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Condition Stability Information Storage Recommendation

Aqueous Solution

Recommended to not store for

more than one day.

Photodegradation is pH-

dependent and increases with

a rise in pH, being most rapid

around pH 8.

Prepare fresh for immediate

use.

Organic Stock Solution

In DMSO, stable for up to one

month at -20°C and up to six

months at -80°C.

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

Solid State
Stable under recommended

storage conditions.

Store at 4°C or refrigerated (0-

10°C), protected from heat.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity and Stability Analysis
A validated HPLC method is fundamental for assessing the purity of sarafloxacin
hydrochloride and monitoring its stability.
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HPLC Analysis Workflow

Sample Preparation
(Dissolution in Mobile Phase) Injection into HPLC System Chromatographic Separation

(e.g., C18 column)
UV Detection

(e.g., at 280 nm) Data Acquisition and Quantification

Forced Degradation Conditions

Sarafloxacin Hydrochloride Solution

Acid Hydrolysis
(e.g., 0.1 M HCl)

Alkaline Hydrolysis
(e.g., 0.1 M NaOH)

Oxidative Degradation
(e.g., 3% H₂O₂)

Photolytic Degradation
(UV/Vis light exposure)

Thermal Degradation
(Heat)

Mechanism of Antibacterial Action

Sarafloxacin Hydrochloride

Inhibition

Bacterial DNA Gyrase

Inhibition of DNA Synthesis and Replication

Topoisomerase IV

Bacterial Cell Death
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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